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Compound of Interest

Compound Name:
(3-Chloro-1H-indol-6-yl)boronic

acid pinacol ester

Cat. No.: B8229394

Get Quote

Executive Summary & Availability Landscape
3-chloro-6-pinacolatoborylindole is a high-value heterocyclic building block, primarily utilized in

the development of kinase inhibitors and indole-based alkaloids via Suzuki-Miyaura cross-

coupling. Its structural uniqueness lies in the simultaneous presence of an electrophilic handle

(C3-Cl) and a nucleophilic handle (C6-BPin), allowing for orthogonal functionalization.

Supply Chain Status: Restricted / Custom Synthesis
Unlike commodity indoles, this specific substitution pattern is rarely available as a stock catalog

item from major distributors (e.g., Sigma-Aldrich, Fisher). It is typically classified as a "Make-to-

Order" or "Custom Synthesis" product.
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Availability Tier Status Typical Lead Time

Catalog Stock Low / Non-Existent N/A

Building Block Vendors
Moderate (Enamine, WuXi,

Combi-Blocks)

2–6 Weeks (Synthesis on

Demand)

Custom Synthesis High Availability 4–8 Weeks

Critical Recommendation: Do not rely on "In Stock" indicators from aggregators without a

confirmed Certificate of Analysis (CoA). The most reliable procurement strategy is Custom

Synthesis or In-House Production using the protocol defined in Section 3.

Chemical Profile & Technical Specifications[1][2][3]
[4][5][6]

Systematic Name: 3-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole[1]

Molecular Formula: C₁₄H₁₇BClNO₂

Molecular Weight: 277.55 g/mol

Key Structural Features:

Indole Core: Electron-rich pyrrole ring fused to a benzene ring.

C3-Chlorine: Installed via electrophilic aromatic substitution; sensitive to oxidative addition

if highly active Pd-catalysts are used.

C6-Pinacolboronate: Installed via Miyaura borylation; stable to air/moisture relative to

boronic acids, but susceptible to protodeboronation under strong acidic conditions.

"Make vs. Buy" Decision Matrix
Given the scarcity of this compound, researchers often face the "Make vs. Buy" dilemma. Use

the following logic flow to determine the optimal path.
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Requirement: 3-chloro-6-pinacolatoborylindole

Search Specialized Vendors
(Enamine, WuXi, Combi-Blocks)

In Stock & >95% Purity?

Order (Request H-NMR Confirmation)

Yes

Request Custom Synthesis Quote

No

Cost < $500/g & Time < 4 Weeks?

Outsource to CRO

Yes

Initiate In-House Synthesis
(See Protocol)

No

Click to download full resolution via product page

Caption: Decision logic for sourcing rare indole scaffolds. Prioritize in-house synthesis if lead

times exceed 4 weeks.

In-House Synthesis Protocol (Self-Validating)
If procurement is not viable, the following 2-step protocol is the industry standard for generating

this scaffold. It relies on the chemoselectivity of Palladium catalysis (Br > Cl).

Retrosynthetic Logic
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Target

3-Chloro-6-bromoindole

6-Bromoindole (Commercially Available)

Step 1: Regioselective Chlorination
Objective: Install chlorine at C3 without affecting the C6-Bromine.

Reagents: 6-Bromoindole (1.0 equiv), N-Chlorosuccinimide (NCS, 1.05 equiv).

Solvent: DMF or Acetonitrile (0.1 M).

Conditions: Stir at RT for 2–4 hours.

Mechanism: The C3 position of indole is highly nucleophilic (enamine-like). NCS provides a

mild source of "Cl+" that reacts selectively at C3.

QC Checkpoint: disappearance of C3-H signal in NMR (~6.4 ppm doublet/triplet).

Step 2: Chemoselective Miyaura Borylation
Objective: Borylate C6-Br while leaving C3-Cl intact.

Reagents: 3-Chloro-6-bromoindole (from Step 1), Bis(pinacolato)diboron (B₂Pin₂, 1.1 equiv),

KOAc (3.0 equiv).

Catalyst: Pd(dppf)Cl₂·DCM (3–5 mol%).

Solvent: 1,4-Dioxane (degassed).

Conditions: 80°C, 4–12 hours under Argon.

Critical Control: Do not exceed 90°C or use highly active phosphine ligands (like XPhos), as

this may cause oxidative addition into the C3-Cl bond.

Workup: Filter through Celite, concentrate, and purify via silica gel chromatography

(Hexane/EtOAc).
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6-Bromoindole
(Commercial)

Step 1: Chlorination
(NCS, DMF, RT)

Intermediate:
3-Chloro-6-bromoindole

Step 2: Miyaura Borylation
(B2Pin2, Pd(dppf)Cl2, KOAc)

Chemoselective
(Br > Cl) Target:

3-Chloro-6-BPin-indole
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Caption: Synthetic pathway utilizing chemoselective Pd-catalysis to preserve the C3-Cl motif.

Quality Control & Validation (Trustworthiness)
When receiving a shipment or validating your synthesis, you must confirm the Regioisomer

Identity. A common supplier error is providing the 2-chloro isomer or the N-chloro species.

Analytical Validation Table
Method Expected Result Failure Mode (Red Flag)

¹H-NMR (DMSO-d₆)

Absence of signal at ~6.4 ppm

(C3-H). Presence of NH signal

(~11.5 ppm).[2] Presence of

Pinacol methyls (1.3 ppm,

12H, s).

Signal at 6.4 ppm indicates

incomplete chlorination.

Missing NH signal indicates N-

chlorination.

LC-MS
M+H = 278/280 (Cl isotope

pattern).

Mass corresponding to de-

chlorinated (244) or de-

borylated product.

¹¹B-NMR
Single peak ~30 ppm

(Boronate ester).

Peak at ~20 ppm suggests

hydrolysis to Boronic Acid

(unstable).

Storage & Stability[7]
Stability: The C3-chloroindole moiety is moderately unstable to light and acid. It can dimerize

over time.

Storage: Store at -20°C, under Argon/Nitrogen, protected from light.
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Shelf Life: ~6 months if stored correctly.[3] Re-validate purity by NMR before use in critical

couplings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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